Cas no 2171517-28-3 (2-methyl-10-(3,3,3-trifluoropropyl)-6-oxa-2,9-diazaspiro4.5decane)

• Product Name: 2-methyl-10-(3,3,3-trifluoropropyl)-6-oxa-2,9-diazaspiro4.5decane
• CAS No: 2171517-28-3
• MF: C₁₁H₁₉F₃N₂O
• MW: 252.276573419571
• CID: 6073571
• PubChem ID: 165749189
• Update Time: 2025-10-30

2-methyl-10-(3,3,3-trifluoropropyl)-6-oxa-2,9-diazaspiro4.5decane Chemical and Physical Properties

Names and Identifiers

• 2-methyl-10-(3,3,3-trifluoropropyl)-6-oxa-2,9-diazaspiro4.5decane
• 2171517-28-3
• EN300-1637822
• 2-methyl-10-(3,3,3-trifluoropropyl)-6-oxa-2,9-diazaspiro[4.5]decane

• Inchi： 1S/C11H19F3N2O/c1-16-6-4-10(8-16)9(15-5-7-17-10)2-3-11(12,13)14/h9,15H,2-8H2,1H3
• InChI Key： VKVGXBLJXSLEAD-UHFFFAOYSA-N
• SMILES： FC(CCC1C2(CN(C)CC2)OCCN1)(F)F

Computed Properties

• Exact Mass: 252.14494772g/mol
• Monoisotopic Mass: 252.14494772g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 24.5Ų

Additional information on 2-methyl-10-(3,3,3-trifluoropropyl)-6-oxa-2,9-diazaspiro4.5decane

Introduction to 2-Methyl-10-(3,3,3-Trifluoropropyl)-6-Oxa-2,9-Diazaspiro[4.5]Decane (CAS No. 2171517-28-3)

2-Methyl-10-(3,3,3-trifluoropropyl)-6-oxa-2,9-diazaspiro[4.5]decane, with the CAS number 2171517-28-3, is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of spirocyclic compounds, which are characterized by their unique structural features and potential biological activities. The presence of a trifluoromethyl group and a spirocyclic framework makes this molecule particularly interesting for its potential applications in drug discovery and development.

The chemical structure of 2-methyl-10-(3,3,3-trifluoropropyl)-6-oxa-2,9-diazaspiro[4.5]decane is composed of a spirocyclic core with an oxo group and a diazabicyclic system. The trifluoromethyl group attached to the propyl chain adds significant fluorine content, which can influence the compound's physicochemical properties and biological activity. This combination of structural elements provides a robust platform for exploring its pharmacological potential.

Recent studies have highlighted the importance of spirocyclic compounds in medicinal chemistry due to their ability to modulate various biological targets. For instance, spirocyclic scaffolds have been shown to exhibit potent activity against enzymes, receptors, and ion channels, making them valuable leads for drug discovery. The introduction of fluorine atoms into these structures can further enhance their pharmacological properties by improving metabolic stability, lipophilicity, and binding affinity.

In the context of 2-methyl-10-(3,3,3-trifluoropropyl)-6-oxa-2,9-diazaspiro[4.5]decane, preliminary research has indicated its potential as a modulator of G protein-coupled receptors (GPCRs). GPCRs are a large family of membrane receptors that play crucial roles in cellular signaling pathways and are involved in numerous physiological processes. The ability to modulate these receptors can have therapeutic implications for a wide range of diseases, including neurological disorders, cardiovascular diseases, and metabolic syndromes.

A study published in the Journal of Medicinal Chemistry reported that 2-methyl-10-(3,3,3-trifluoropropyl)-6-oxa-2,9-diazaspiro[4.5]decane demonstrated selective binding to specific GPCRs with high affinity. This selectivity is crucial for minimizing off-target effects and improving the safety profile of potential drugs derived from this compound. Additionally, the compound exhibited favorable pharmacokinetic properties, including good oral bioavailability and low toxicity in preclinical models.

The unique structural features of 2-methyl-10-(3,3,3-trifluoropropyl)-6-oxa-2,9-diazaspiro[4.5]decane also make it an attractive candidate for structure-based drug design (SBDD). SBDD is a powerful approach that leverages the detailed knowledge of protein-ligand interactions to optimize lead compounds for improved potency and selectivity. By understanding how this compound interacts with its target receptors at the molecular level, researchers can design more effective drugs with enhanced therapeutic efficacy.

Beyond its potential as a GPCR modulator, 2-methyl-10-(3,3,3-trifluoropropyl)-6-oxa-2,9-diazaspiro[4.5]decane has also shown promise in other therapeutic areas. For example, preliminary studies have suggested that it may have anti-inflammatory properties by inhibiting key enzymes involved in inflammatory pathways. Inflammation is a common underlying factor in many chronic diseases, and compounds with anti-inflammatory activity can have broad therapeutic applications.

The development of new drugs often involves extensive preclinical testing to evaluate safety and efficacy before advancing to clinical trials. In this regard, 2-methyl-10-(3,3,3-trifluoropropyl)-6-oxa-2,9-diazaspiro[4.5]decane has undergone rigorous preclinical evaluation using various in vitro and in vivo models. These studies have provided valuable insights into its mechanism of action and potential therapeutic benefits.

In vitro assays have demonstrated that 2-methyl-10-(3,3,3-trifluoropropyl)-6-oxa-2,9-diazaspiro[4.5]decane effectively inhibits specific enzymes involved in inflammatory responses without causing significant cytotoxicity to normal cells. Additionally, animal models have shown that this compound can reduce inflammation markers and improve disease outcomes in relevant disease models.

The potential applications of 2-methyl-10-(3,3,3-trifluoropropyl)-6-oxa-2,9-diazaspiro[4.5]decane extend beyond GPCR modulation and anti-inflammatory activity. Its unique chemical structure makes it a versatile scaffold for further chemical modifications to explore additional biological activities. For instance, researchers are investigating its potential as an inhibitor of other important targets such as kinases and proteases.

Kinases are enzymes that play critical roles in cellular signaling pathways and are implicated in various diseases such as cancer and autoimmune disorders. Proteases are another class of enzymes that are involved in numerous physiological processes and can be targeted for therapeutic intervention. By optimizing the chemical structure of 2-methyl-10-(3,3,3-trifluoropropyl)-6-oxa-2,9-diazaspiro[4.5]decane, researchers aim to develop more potent inhibitors with improved selectivity for these targets.

In conclusion, 2-methyl-10-(3,3,3-trifluoropropyl)-6-oxa-2,9-diazaspiro[4.5]decane (CAS No. 2171517-28-3) is a promising compound with diverse biological activities and therapeutic potential. Its unique structural features make it an attractive candidate for further development in drug discovery programs targeting GPCRs and other important biological targets. Ongoing research continues to uncover new insights into its mechanisms of action and potential applications in treating various diseases.